Cas no 2034282-58-9 (N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-methoxypyrimidine-4-carboxamide)

• Product Name: N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-methoxypyrimidine-4-carboxamide
• CAS No: 2034282-58-9
• MF: C₁₁H₁₁N₅O₃S
• MW: 293.301739931107
• CID: 5349757
• Update Time: 2025-08-10

N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-methoxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(2-amino-2-oxoethyl)thiazol-2-yl)-6-methoxypyrimidine-4-carboxamide
• N-[4-(2-amino-2-oxoethyl)-1,3-thiazol-2-yl]-6-methoxypyrimidine-4-carboxamide
• N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-methoxypyrimidine-4-carboxamide

• Inchi： 1S/C11H11N5O3S/c1-19-9-3-7(13-5-14-9)10(18)16-11-15-6(4-20-11)2-8(12)17/h3-5H,2H2,1H3,(H2,12,17)(H,15,16,18)
• InChI Key： MGIJIDVIPRRQJO-UHFFFAOYSA-N
• SMILES： S1C=C(CC(N)=O)N=C1NC(C1C=C(N=CN=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• XLogP3: -0.1
• Topological Polar Surface Area: 148

Additional information on N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-methoxypyrimidine-4-carboxamide

Introduction to N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-methoxypyrimidine-4-carboxamide (CAS No. 2034282-58-9)

N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-methoxypyrimidine-4-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex and highly functionalized molecular structure. This compound, identified by the CAS number 2034282-58-9, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The structural framework of this molecule incorporates several key pharmacophoric elements, including a thiazole ring and a pyrimidine moiety, which are well-documented for their roles in modulating biological pathways and interactions.

The thiazole core is a heterocyclic compound that frequently appears in bioactive molecules, contributing to its pharmacological properties through various mechanisms. In particular, the presence of the carbamoylmethyl group at the 4-position of the thiazole ring introduces additional functionality that can influence both the solubility and reactivity of the compound. This modification is particularly noteworthy as it enhances the compound's ability to interact with biological targets, making it a valuable scaffold for further derivatization and optimization.

The second key component, the 6-methoxypyrimidine moiety, further enriches the structural complexity of N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-methoxypyrimidine-4-carboxamide. Pyrimidine derivatives are extensively studied in medicinal chemistry due to their prevalence in nucleic acids and their ability to mimic natural biomolecules. The methoxy group at the 6-position of the pyrimidine ring adds another layer of functional diversity, enabling selective modifications that can fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound.

The carboxamide group at the 4-position of the pyrimidine ring is another critical feature that contributes to the compound's versatility. Carboxamide functionalities are known for their ability to form hydrogen bonds, which can enhance binding affinity to biological targets. This characteristic makes N-[4-(carbamoylmethyl)-1,3-thiazol-2-yl]-6-methoxypyrimidine-4-carboxamide a promising candidate for further exploration in drug discovery efforts.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage heterocyclic compounds for their therapeutic potential. The combination of thiazole, pyrimidine, and < strong >carbamoylmethyl strong >groups in N-[4-(< strong >carbamoylmethyl strong >)-1,3-< strong >thiazol strong >)-2-yl]-6-< strong >methoxypyrimidine strong >)-4-carboxamide positions it as a versatile scaffold for addressing various biological targets. For instance, studies have shown that derivatives of this class can exhibit inhibitory activity against enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases.

The synthesis of N-[4-(< strong >carbamoylmethyl strong >)-1,3-< strong >thiazol strong >)-2-yl]-6-< strong >methoxypyrimidine strong >)-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the < strong >thiazole strong > core through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the < strong >carbamoylmethyl strong > group and the 6-methoxypyrimidine moiety, each requiring careful optimization to achieve the desired product.

The chemical properties of N-[4-(< strong >carbamoylmethyl strong >)-1,3-< strong >thiazol strong >)-2-yl]-6-< strong >methoxypyrimidine strong >)-4-carboxamide make it a suitable candidate for further structural modifications aimed at improving its pharmacological properties. For example, variations in substituents around the pyrimidine ring can alter binding affinities and selectivity profiles. Additionally, modifications to the < strong >carbamoylmethyl strong > group could enhance metabolic stability or bioavailability.

In conclusion, N-[4-(< strong >carbamoylmethyl strong >)-1,3-< strong >thiazol сильный > сильный > сильный > сильный > сильный > сильный > сильный > сильный > сильный > сильный >сильный>сильный>сильный>